
Essential Safety and Disposal Guidance for JNJ-
54717793

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JNJ-54717793

Cat. No.: B8726860 Get Quote

For research use only. Not for human or veterinary use.

This document provides crucial safety and logistical information for the proper handling and

disposal of JNJ-54717793, a selective orexin-1 receptor antagonist. Given the absence of a

specific Safety Data Sheet (SDS), this compound should be handled as a potentially hazardous

substance. All procedures must be conducted in accordance with local regulations and

institutional safety protocols.

Summary of Chemical and Physical Properties
Property Value

Chemical Name JNJ-54717793

Molecular Formula C22H18F4N6O[1][2]

Molecular Weight 458.41 g/mol [1][2]

Appearance Solid powder

Solubility Soluble in DMSO (240 mg/mL)[2]

Storage
Powder: -20°C for 3 years, 4°C for 2 years. In

solvent: -80°C for 6 months, -20°C for 1 month.
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The following step-by-step procedures are recommended for the disposal of JNJ-54717793
and associated materials. These protocols are based on general best practices for handling

research chemicals of unknown hazard.

Personal Protective Equipment (PPE)
Before handling JNJ-54717793 in any form, ensure the following PPE is worn:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Spill Cleanup Procedure
In the event of a small spill of JNJ-54717793 powder or solution:

Alert Personnel: Notify others in the immediate area of the spill.

Contain the Spill:

For solid spills, gently cover the powder with absorbent material to prevent it from

becoming airborne.

For liquid spills, surround the spill with a chemical absorbent dike or pads.

Absorb the Spill:

Carefully add an appropriate absorbent material (e.g., universal spill absorbent,

vermiculite, or sand) to the spill, working from the outside in.

Collect the Waste:

Using a scoop or forceps, carefully collect the absorbed material and any contaminated

debris.

Place the waste into a clearly labeled, sealable plastic bag or container designated for

hazardous chemical waste.
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Decontaminate the Area:

Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or

isopropanol), followed by a wipe with a cloth dampened with soapy water.

Place all cleaning materials into the hazardous waste container.

Dispose of Waste:

Seal the waste container and label it as "Hazardous Waste" with the chemical name and

date.

Arrange for disposal through your institution's Environmental Health and Safety (EHS)

office.

Disposal of Unused or Expired JNJ-54717793
Do not dispose of JNJ-54717793 down the drain or in the regular trash.

Solid Compound:

Ensure the original container is securely sealed.

If the original container is compromised, place it within a larger, sealed, and compatible

container.

Label the container as "Hazardous Waste" with the full chemical name.

Solutions of JNJ-54717793:

Collect all solutions containing JNJ-54717793 in a dedicated, sealed, and chemically

compatible waste container.

Label the container as "Hazardous Waste" and list all chemical constituents, including

solvents.

Contact EHS:

Store the waste container in a designated satellite accumulation area.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b8726860?utm_src=pdf-body
https://www.benchchem.com/product/b8726860?utm_src=pdf-body
https://www.benchchem.com/product/b8726860?utm_src=pdf-body
https://www.benchchem.com/product/b8726860?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8726860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact your institution's EHS office to schedule a pickup for hazardous waste.

Disposal of Contaminated Laboratory Materials
All materials that have come into contact with JNJ-54717793 must be treated as hazardous

waste.

Sharps:

Chemically contaminated sharps (e.g., needles, pipette tips) must be placed in a

designated, puncture-resistant sharps container labeled for hazardous chemical waste.

Labware:

Disposable plastic and glass labware (e.g., vials, tubes, plates) that are visibly

contaminated should be collected in a designated hazardous waste container.

Personal Protective Equipment (PPE):

Contaminated gloves, bench paper, and other disposable PPE should be placed in a

sealed bag or container labeled for hazardous waste.

Mandatory Visualization: Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of JNJ-
54717793 and related materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b8726860?utm_src=pdf-body
https://www.benchchem.com/product/b8726860?utm_src=pdf-body
https://www.benchchem.com/product/b8726860?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8726860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Material for Disposal

Waste Type Assessment

Waste Segregation

Containment and Labeling

Final Disposal

Identify Material for Disposal
(Unused JNJ-54717793, Contaminated Labware, Spill Debris)

Determine Waste Type

Solid Waste
(Unused powder, contaminated solids)

Solid

Liquid Waste
(Solutions of JNJ-54717793)

Liquid

Sharps Waste
(Contaminated needles, pipette tips)

Sharps

Contaminated PPE
(Gloves, lab coat)

PPE

Place in a designated, sealed, and
properly labeled hazardous waste container.

Store in Satellite Accumulation Area
and contact EHS for pickup.

Click to download full resolution via product page

Caption: Disposal workflow for JNJ-54717793.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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54717793]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8726860#jnj-54717793-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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